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Compound of Interest

Compound Name: Persin

Cat. No.: B1231206

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the toxicity of persin, a natural fungicidal toxin found in avocado
(Persea americana), across various animal species. The information is supported by available
experimental data to facilitate further investigation into its toxicological profile and potential
therapeutic applications.

Persin's toxicity varies significantly among different animal species, with some exhibiting high
susceptibility while others are relatively resistant. The primary targets of persin toxicity are the
lactating mammary gland and the myocardium, leading to non-infectious mastitis and cardiac
necrosis, respectively.[1][2]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for persin in different
species. It is important to note that the data is limited and the administration methods and
forms of persin (purified vs. in plant material) vary, making direct comparisons challenging.
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. Route of Observed
Species Dosage . . Reference(s)
Administration Effects
Non-fatal injury
Mouse 60-100 mg/kg Not Specified to the lactating [31[4]
mammary gland.
Necrosis of
>100 mg/kg Not Specified myocardial [3][4]
fibers.
200 mg/kg Not Specified Lethal dose. [3]
Goat 20 g/kg of leaves  Ingestion Severe mastitis. [31[4]
30 g/kg of leaves  Ingestion Cardiac injury. [31[4]
2.5 g/kg of ) )
_ Chronic cardiac
Sheep leaves (for 32 Ingestion ) o [4]
insufficiency.
days)
25 g/kg of leaves ) Acute cardiac
Ingestion ) [4]
(for 5 days) failure.
) ~3.5¢g of ]
Budgerigar Ingestion Lethal dose. [5]
avocado
Canary ~2 g of avocado Ingestion Lethal dose. [5]
] 20-30 g of ]
Cockatiel Ingestion Lethal dose. [5]
avocado

Species Susceptibility to Persin

This table provides a qualitative comparison of persin susceptibility across various species

based on reported clinical signs and outcomes.
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Susceptibility Level Species

Clinical Signs Reference(s)

Birds (especially
) ] caged birds like
Highly Susceptible ) ]
canaries, budgerigars,

cockatiels), Rabbits

Increased heart rate,
myocardial tissue
damage, respiratory
distress,
subcutaneous edema,
death.[3][6] Cardiac
arrhythmia, [316]1[71[8]
submandibular

edema, and death

have been reported in

rabbits after

consuming avocado

leaves.[3][7]

) Goats, Sheep,
Susceptible
Horses, Cattle

Non-infectious
mastitis, agalactia,
cardiac injury.[3][4]
[31[4][8]
Horses may also
show colic and

gastritis.[3]

) ) Dogs, Cats, Rats,
Relatively Resistant )
Chickens, Turkeys

Mild gastrointestinal
upset.[8] Dogs and
cats are generally
: [618]
considered more
resistant to persin

toxicity.[6]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and extension of

toxicological studies. Below are summaries of key experimental protocols used in persin

toxicity research.

Toxicity Study in Lactating Mice
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e Objective: To determine the effects of persin on the lactating mammary gland and
myocardium.

e Animal Model: Lactating mice.

o Test Substance: Purified persin.

o Dosage and Administration:
o 60-100 mg/kg of persin was administered to observe effects on the mammary gland.
o Doses above 100 mg/kg were used to induce myocardial necrosis.

e Observed Endpoints:

o Histopathological examination of the mammary gland for necrosis and apoptosis of the
secretory acinar epithelium.

o Histopathological examination of the heart for necrosis of myocardial fibers.

o Key Findings: Persin induced dose-dependent necrosis in both the lactating mammary gland
and the myocardium.

Proposed Acute and Chronic Toxicity Study in CD-1
Mice

» Objective: To evaluate the cytotoxic effects of acute and chronic exposure to persin.
e Animal Model: Male and female CD-1 mice.
o Test Substance: Synthetic persin or avocado oil containing a known concentration of persin.
o Dosage and Administration:
o Oral gavage of 10 mg/kg/day (low dose) or 100 mg/kg/day (high dose) of persin.

o Duration: 10 days (acute) or 30 days (chronic).
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e Parameters to be Measured:

o

Histological evaluation of reproductive organs, mammary glands, liver, and gastrointestinal
tissues.

o

Assessment of proliferation and inflammatory markers in target tissues using
immunohistochemistry.

o

Analysis of blood and gastrointestinal metabolic profiles.

[¢]

Evaluation of the gut microbiome.[9]

Mechanism of Action: Signaling Pathway

Current research suggests that persin exerts its cytotoxic effects, at least in part, by acting as
a microtubule-stabilizing agent. This leads to an arrest of the cell cycle in the G2/M phase and
subsequent induction of programmed cell death (apoptosis) through a caspase-dependent
pathway. A key mediator in this process is the pro-apoptotic BH3-only protein, Bim.[10]

The following diagram illustrates the proposed signaling pathway for persin-induced apoptosis.

Click to download full resolution via product page

Persin-Induced Bim-Dependent Apoptosis Pathway

This guide provides a summary of the current understanding of persin toxicity. Further
research is needed to establish precise LD50 values across a wider range of species and to
fully elucidate the molecular mechanisms underlying its toxic effects. This knowledge will be
invaluable for both veterinary medicine and for exploring the potential of persin and its
analogues as therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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